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Compound of Interest

Compound Name: tetrahydro-4H-pyran-4-one oxime

Cat. No.: B1279992

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydro-4H-pyran-4-one oxime is a heterocyclic compound of interest in synthetic and
medicinal chemistry. As the oxime derivative of the readily available tetrahydro-4H-pyran-4-one,
it serves as a versatile intermediate for the synthesis of various nitrogen-containing heterocyclic
systems. Understanding its fundamental physical and chemical properties is crucial for its
effective application in research and development. This technical guide provides a summary of
the available physical characteristics of pure tetrahydro-4H-pyran-4-one oxime, a detailed,
generalized experimental protocol for its synthesis, and workflows for its characterization.

Physicochemical Properties

The experimental data for the physical properties of pure, unsubstituted tetrahydro-4H-pyran-
4-one oxime are not extensively reported in publicly available literature. The following table

summarizes the available data.
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Property Value Reference
Molecular Formula CsHoNO:2

Molecular Weight 115.13 g/mol

Melting Point 87-88 °C

Boiling Point 99-100 °C at 6 mmHg

Appearance White to off-white solid

Note: Specific quantitative solubility data and detailed spectral data (*H NMR, 3C NMR, IR) for
pure tetrahydro-4H-pyran-4-one oxime are not readily available in the searched scientific
literature. The characterization data is often reported for its derivatives.

Experimental Protocols

The following is a generalized experimental protocol for the synthesis of tetrahydro-4H-pyran-
4-one oxime, adapted from procedures for similar oxime formations.

Synthesis of Tetrahydro-4H-pyran-4-one Oxime

This procedure is based on the oximation of the parent ketone, tetrahydro-4H-pyran-4-one.
Materials:

o Tetrahydro-4H-pyran-4-one

e Hydroxylamine hydrochloride (NH20H-HCI)

e Sodium acetate (CHsCOONa) or other suitable base

« Ethanol or other suitable solvent

e Water

» Dichloromethane or other suitable extraction solvent

e Anhydrous magnesium sulfate or sodium sulfate
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
tetrahydro-4H-pyran-4-one in a suitable solvent such as ethanol.

Add an equimolar amount of hydroxylamine hydrochloride to the solution.

To this mixture, add a base, such as sodium acetate, in a slight molar excess to neutralize
the HCl released during the reaction.

Stir the reaction mixture at room temperature or with gentle heating. The reaction progress
can be monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, remove the solvent under reduced pressure.

Add water to the residue and extract the product with a suitable organic solvent, such as
dichloromethane.

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
product.

The crude product can be purified by recrystallization from a suitable solvent system to
obtain pure tetrahydro-4H-pyran-4-one oxime.

Visualization of Workflows
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of tetrahydro-4H-

pyran-4-one oxime.
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Synthesis of Tetrahydro-4H-pyran-4-one Oxime
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Synthesis Workflow
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Characterization Workflow

The following diagram outlines the logical steps for the physical and structural characterization
of the synthesized tetrahydro-4H-pyran-4-one oxime.

Characterization of Tetrahydro-4H-pyran-4-one Oxime

Melting Point Solubility Testing Infrared (IR) NMR Spectroscopy Mass Spectrometry
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Characterization Workflow

 To cite this document: BenchChem. [Technical Guide: Physical Characteristics of Pure
Tetrahydro-4H-pyran-4-one Oxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279992#physical-characteristics-of-pure-tetrahydro-
4h-pyran-4-one-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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